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Compound of Interest

Compound Name: Ethyl 2-(chlorosulfonyl)acetate

Cat. No.: B1357092 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Ethyl 2-(chlorosulfonyl)acetate, a reactive chemical intermediate vital in various synthetic

processes, demands meticulous handling and strict adherence to safety protocols. This

technical guide provides an in-depth overview of the safety and handling precautions

necessary to mitigate the risks associated with this compound. The information is compiled

from various safety data sheets and chemical databases to ensure a comprehensive

understanding for laboratory and manufacturing personnel.

Hazard Identification and Classification
Ethyl 2-(chlorosulfonyl)acetate is classified as a corrosive substance that can cause severe

skin burns and eye damage.[1][2] It may also be corrosive to metals.[1] Inhalation of its vapors

can lead to respiratory irritation, coughing, and choking.[1]

GHS Hazard Statements:

H290: May be corrosive to metals.[1]

H314: Causes severe skin burns and eye damage.[1][2]

Physicochemical and Toxicological Data
A clear understanding of the physical, chemical, and toxicological properties of Ethyl 2-
(chlorosulfonyl)acetate is fundamental to its safe handling.
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Property Value Reference

CAS Number 55896-93-0 [1]

Molecular Formula C4H7ClO4S [3]

Molecular Weight 186.61 g/mol

Appearance Liquid [3]

Boiling Point 117-118 °C [4]

Melting Point 16.2 °C [4]

Flash Point 104 °F [4]

Density 1.049 g/mL at 25 °C [4]

Vapor Pressure 11.4 mm Hg at 20 °C [4]

Vapor Density 2.07 (vs air) [4]

Solubility
Soluble in Benzene,

Chloroform
[4]

Toxicological Data

LD50 (ingestion, rat): 0.5 to 5.0

g/kg (data for a related

compound)

[4]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to prevent any direct

contact with Ethyl 2-(chlorosulfonyl)acetate.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://store.apolloscientific.co.uk/storage/msds/OR965629_msds.pdf
https://www.sigmaaldrich.com/TW/zh/product/ambeedinc/ambh93edd3ab?context=bbe
https://www.sigmaaldrich.com/TW/zh/product/ambeedinc/ambh93edd3ab?context=bbe
https://m.chemicalbook.com/ProductChemicalPropertiesCB2341909_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB2341909_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB2341909_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB2341909_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB2341909_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB2341909_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB2341909_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB2341909_EN.htm
https://www.benchchem.com/product/b1357092?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1357092?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protection Type Specification Reference

Eye/Face

Safety glasses, chemical

safety goggles, or a face

shield.[5] Ensure eyewash

stations are readily accessible.

Skin

Impervious gloves (e.g., PVC),

protective work clothing, and a

chemical-resistant apron.[5][6]

Respiratory

Use in a well-ventilated area is

crucial.[1] If inhalation risk is

high, a suitable respirator or a

self-contained breathing

apparatus (SCBA) may be

required.[1][5]

Safe Handling and Storage
Proper handling and storage procedures are critical to maintaining a safe working environment.

Handling:

Avoid all personal contact, including inhalation of vapors.[1]

Work in a well-ventilated area, preferably under a chemical fume hood.[1]

Do not eat, drink, or smoke in areas where the chemical is handled or stored.[1]

Wash hands thoroughly with soap and water after handling.[1]

Avoid contact with moisture and incompatible materials.[1]

Keep containers securely sealed when not in use.[1]

Storage:

Store in a cool, dry, and well-ventilated area.[1]
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Keep away from incompatible materials and foodstuff containers.[1]

Store in original containers.[1] Do not use aluminum or galvanized containers.[1]

Protect containers from physical damage and check regularly for leaks.[1]

Store locked up.[1]

First Aid Measures
In the event of exposure, immediate and appropriate first aid is crucial.
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Exposure Route First Aid Protocol Reference

Eye Contact

Immediately hold eyelids apart

and flush the eye continuously

with running water for at least

15 minutes.[1] Seek immediate

medical attention.[1]

Skin Contact

Immediately flush the affected

area with large amounts of

water.[1] Remove all

contaminated clothing.[1]

Continue rinsing and seek

immediate medical advice.[1]

Inhalation

Remove the person to fresh air

and keep them comfortable for

breathing.[1] If breathing is

difficult, provide oxygen.[4]

Seek immediate medical

attention.[1]

Ingestion

Rinse mouth with water.[1] Do

NOT induce vomiting.[1] If the

person is conscious, have

them drink water or milk.[4]

Seek immediate medical

attention.[1]

Accidental Release and Fire-Fighting Measures
A well-defined emergency plan is essential for managing spills and fires.

Accidental Release:

Evacuate: Immediately evacuate the area.

Ventilate: Ensure adequate ventilation.
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Containment: Dike the spill with inert material such as sand, earth, or vermiculite to prevent

spreading.[1]

Cleanup: Absorb the spilled material and place it in a suitable, labeled container for disposal.

[1]

PPE: All personnel involved in the cleanup must wear appropriate personal protective

equipment.[1]

Fire-Fighting:

Suitable Extinguishing Media: Use dry chemical powder, foam, or carbon dioxide.[5] Water

spray can be used for large fires only.[1]

Hazards: Combustion may produce toxic fumes, including carbon monoxide, carbon dioxide,

and sulfur oxides.[1][5] The material is combustible and may react with metals to produce

flammable hydrogen gas.[1]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective gear.[5]

Experimental Protocols and Methodologies
While specific experimental protocols for the synthesis or use of Ethyl 2-
(chlorosulfonyl)acetate are beyond the scope of this safety guide, any procedure involving

this reagent should be conducted with a thorough risk assessment. Key safety considerations

for any experimental protocol include:

Reaction Scale: Start with small-scale reactions to understand the reaction kinetics and

exotherms before scaling up.

Temperature Control: Use appropriate cooling baths and monitoring to control reaction

temperature, especially during addition of reagents.

Quenching: Develop a safe and controlled quenching procedure for the reaction mixture.

Work-up: Be aware that aqueous work-up of a reactive sulfonyl chloride can generate acidic

byproducts. Neutralize acidic waste streams before disposal.
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Logical Workflow for Chemical Spill Response
The following diagram outlines a logical workflow for responding to a chemical spill of Ethyl 2-
(chlorosulfonyl)acetate.
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Caption: Workflow for handling a chemical spill of Ethyl 2-(chlorosulfonyl)acetate.
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This guide is intended to provide a comprehensive overview of the safety and handling

precautions for Ethyl 2-(chlorosulfonyl)acetate. It is imperative that all personnel working with

this chemical are thoroughly trained on these procedures and have access to the full Safety

Data Sheet (SDS) provided by the manufacturer. Always prioritize safety and adhere to

established laboratory and institutional safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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